6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine

• Molecular Formula: C13H14ClN3O3
• Molecular Weight: 295.72 g/mol
• IUPAC Name: 6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine
• InChI: InChI=1S/C13H14ClN3O3/c1-18-9-4-8(5-10(19-2)13(9)20-3)17-12-6-11(14)15-7-16-12/h4-7H,1-3H3,(H,15,16,17)
• InChI Key: GMEAIURCUJQVAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC2=CC(=NC=N2)Cl

Description

6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine is a chemical compound that features a pyrimidine ring substituted with a chloro group at the 6-position and a 3,4,5-trimethoxyphenyl group at the N-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction between a β-dicarbonyl compound and a guanidine derivative.

Introduction of the Chloro Group: Chlorination of the pyrimidine ring is achieved using reagents such as phosphorus oxychloride (POCl3) under reflux conditions.

Attachment of the Trimethoxyphenyl Group: The final step involves the nucleophilic substitution reaction where 3,4,5-trimethoxyaniline reacts with the chlorinated pyrimidine intermediate in the presence of a base like potassium carbonate (K2CO3) in a suitable solvent such as dimethylformamide (DMF).

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and stringent purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck coupling to form more complex structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in solvents like methanol or tetrahydrofuran (THF).

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

Substitution Products: Various substituted pyrimidines depending on the nucleophile used.

Oxidation Products: Oxidized derivatives with altered functional groups.

Reduction Products: Reduced derivatives with different oxidation states.

Scientific Research Applications

6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine has several scientific research applications:

Medicinal Chemistry: It serves as a core structure in the design of anti-cancer, anti-inflammatory, and anti-microbial agents.

Biological Studies: Used in the study of enzyme inhibition, particularly targeting kinases and other proteins involved in cell signaling pathways.

Chemical Biology: Employed in the development of chemical probes to study biological processes at the molecular level.

Pharmaceutical Industry: Potential use in the synthesis of drug candidates for various therapeutic areas.

Mechanism of Action

The mechanism of action of 6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine involves its interaction with specific molecular targets:

Enzyme Inhibition: It can inhibit enzymes such as kinases by binding to their active sites, thereby blocking their activity.

Signal Transduction Pathways: The compound can interfere with signal transduction pathways by modulating the activity of key proteins involved in these pathways.

Cell Cycle Arrest: It may induce cell cycle arrest in cancer cells by disrupting the function of proteins essential for cell division.

Comparison with Similar Compounds

Similar Compounds

4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine: Similar structure but with different substitution patterns.

6-chloro-N-(3,4-dichlorophenyl)pyrimidin-4-amine: Contains additional chloro groups, leading to different chemical properties.

2-methoxy-6-[(3,4,5-trimethoxyphenyl)methyl]pyrimidin-4-amine: Features a methoxy group, altering its reactivity and biological activity.

Uniqueness

6-chloro-N-(3,4,5-trimethoxyphenyl)pyrimidin-4-amine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the 3,4,5-trimethoxyphenyl group enhances its ability to interact with biological targets, making it a valuable scaffold in drug design .